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Compound of Interest

Compound Name: 7-Methylguanine-d3

Cat. No.: B15089070

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

This document provides immediate and essential safety and logistical information for the

handling of 7-Methylguanine-d3. Adherence to these protocols is critical for ensuring

personnel safety and maintaining a secure laboratory environment. Given that 7-Methylguanine

is a genotoxic adduct and related deuterated guanine compounds are classified as suspected

mutagens and reproductive toxins, a stringent approach to safety is mandatory.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 7-Methylguanine-d3 is not readily available, data

from closely related compounds, such as 6-O-Methyl-d3-guanine, indicate the following

potential hazards according to the Globally Harmonized System (GHS).[1] This information

should be considered provisional, and the compound handled as hazardous until more specific

data becomes available.[2]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Operational Plan: Step-by-Step Handling
Procedures
All operations involving 7-Methylguanine-d3, which is supplied as a solid powder, must be

conducted in a designated area to minimize the risk of exposure and contamination.

Engineering Controls and Personal Protective
Equipment (PPE)
Due to the powdered nature and potential hazards of the compound, robust engineering

controls are the first line of defense.

Primary Engineering Control: All handling of powdered 7-Methylguanine-d3, including

weighing and solution preparation, must be performed within a certified chemical fume hood,

a Class II Biological Safety Cabinet, or a glove box to prevent inhalation of dust particles.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.
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Body Area Required PPE
Specifications and Best
Practices

Hands
Double-gloving with chemical-

resistant gloves

A nitrile or neoprene inner

glove with a second pair of

chemotherapy-rated gloves

over the top is recommended.

Inspect gloves for tears or

punctures before use and

change them frequently.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles and a face shield

Eye and face protection is

crucial to prevent splashes. A

face shield should be worn

when there is a significant risk

of splashing.

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or glove

box. The type of respirator

should be selected based on a

risk assessment.

Body

Disposable, solid-front

protective gown with long

sleeves and elastic cuffs

Gowns should be shown to

resist permeability by

hazardous drugs.

Experimental Workflow: From Preparation to Use
The following workflow diagram illustrates the critical steps for safely handling 7-
Methylguanine-d3.
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Preparation Phase

Experimental Phase

Cleanup & Disposal Phase

Don Appropriate PPE
(Double Gloves, Gown, Eye/Face Protection)

Set up Designated Work Area
(Fume Hood / BSC)

Weigh Powdered Compound
(Use anti-static paper/container)

Prepare Solution
(Slowly add solvent to solid)

Conduct Experiment
(Maintain containment)

Transport Samples
(Sealed, labeled secondary containers)

Decontaminate Work Surfaces
(Detergent and water)

Segregate and Dispose of Waste
(Solid, Liquid, Sharps)

Doff PPE Correctly
(Dispose of as contaminated waste)

Click to download full resolution via product page

Safe Handling Workflow for 7-Methylguanine-d3.
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Detailed Methodologies
Weighing and Aliquoting:

Perform all weighing and aliquoting within a chemical fume hood or other ventilated

enclosure.

Use anti-static weighing paper or a container to prevent dispersal of the powder.

Handle all instruments (spatulas, etc.) with care to avoid generating dust.

Solution Preparation:

Add the solvent to the powdered 7-Methylguanine-d3 slowly to avoid splashing.

If heating is required, use a controlled heating source like a water bath and ensure

adequate ventilation.

Experimental Use:

Always wear the appropriate PPE as outlined above.

Handle all solutions containing 7-Methylguanine-d3 with the same care as the solid form.

Keep containers closed when not in use.

Disposal Plan: Managing Contaminated Waste
Proper disposal of 7-Methylguanine-d3 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. As a stable isotope-labeled

compound, the primary hazard is chemical, not radiological.[3]

Waste Segregation and Collection
Solid Waste:

Collect all unused 7-Methylguanine-d3 powder and any materials heavily contaminated

with the solid (e.g., weighing paper, contaminated gloves, gowns) in a designated, labeled

hazardous waste container.
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This container must be clearly labeled with "Hazardous Chemical Waste" and list "7-
Methylguanine-d3".

Liquid Waste:

Collect all solutions containing 7-Methylguanine-d3 in a separate, sealed, and clearly

labeled hazardous liquid waste container.

The label must identify the contents, including all solvents used. Do not mix with other

waste streams.[4]

Sharps Waste:

Any sharps (needles, scalpels, pipette tips) contaminated with 7-Methylguanine-d3 must

be disposed of in a designated, puncture-proof sharps container for hazardous chemical

waste.

Final Disposal
All waste must be disposed of through your institution's Environmental Health and Safety

(EH&S) department or a licensed hazardous waste contractor.

Do not dispose of any 7-Methylguanine-d3 waste down the drain or in the regular trash.

Handle uncleaned containers as you would the product itself.[4]

By adhering to these stringent safety and handling protocols, researchers can minimize their

risk of exposure and ensure a safe laboratory environment when working with 7-
Methylguanine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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